2-((Trimethylsilyl)ethynyl)benzo[d]oxazole

• Molecular Formula: C12H13NOSi
• Molecular Weight: 215.32 g/mol
• IUPAC Name: 2-(1,3-benzoxazol-2-yl)ethynyl-trimethylsilane
• InChI: InChI=1S/C12H13NOSi/c1-15(2,3)9-8-12-13-10-6-4-5-7-11(10)14-12/h4-7H,1-3H3
• InChI Key: QYZJJPFSRLTKIX-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C#CC1=NC2=CC=CC=C2O1

Description

2-((Trimethylsilyl)ethynyl)benzo[d]oxazole is a useful research compound. Its molecular formula is C12H13NOSi and its molecular weight is 215.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of bis(triphenylphosphine)palladium(II) chloride (0.229 g, 0.326 mmol), triethylamine (1.815 mL, 13.02 mmol), copper(I) iodide (0.124 g, 0.651 mmol), trimethylsilylacetylene (29A, 1.645 mL, 11.72 mmol) and compound 28A (1.0 g, 6.51 mmol) in dichloroethane (10 mL) under an inert atmosphere was heated at 80° C. overnight. After the reaction was complete, the mixture was cooled, diluted with dichloromethane (10 mL), washed with aq. NaHCO3, dried (Na2SO4), filtered and the solvent was evaporated under reduced pressure. The residue was purified by column chromatography on silica gel eluting with 0-5% EtOAc/hexanes to give a mixture of Compound 29B (575 mg) and Compound 29C (200 mg).